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Compound of Interest

Compound Name: Arazine

Cat. No.: B556453 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of chemical compounds is paramount. This document provides

immediate and essential safety and logistical information for the proper handling and disposal

of Atrazine, a commonly used herbicide. Adherence to these guidelines is critical to mitigate

health risks associated with its use.

Atrazine Hazard Summary
Atrazine is classified as a hazardous substance with several potential health effects. It can be

harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3] It is known to cause skin

and eye irritation and may lead to an allergic skin reaction.[1][4][5] Furthermore, there is

concern that Atrazine may cause cancer and genetic defects, and it may cause damage to

organs through prolonged or repeated exposure.[1][4]

Personal Protective Equipment (PPE)
The following tables summarize the required and recommended personal protective equipment

for handling Atrazine.

Core PPE Requirements
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PPE Category Specifications

Hand Protection

Chemical-resistant gloves are mandatory. Nitrile

gloves are cited as an excellent barrier.[6] Other

recommended materials include barrier

laminate, butyl rubber, neoprene rubber,

polyvinyl chloride (PVC), or viton.[7] Always

wash the outside of gloves before removal.[1][8]

Body Protection

Wear a long-sleeved shirt and long pants.[1][3]

[9] For more extensive handling, impervious

protective clothing such as a lab coat, apron, or

coveralls should be used to prevent skin

contact.[2]

Eye Protection

Chemical goggles or shielded safety glasses are

required when handling and mixing the product

to protect from splashes.[1]

Footwear

Shoes plus socks are the minimum requirement.

[1][3] For extensive use, chemical-resistant

footwear is recommended.[7]

Respiratory Protection

Proper ventilation is the primary control measure to keep airborne contaminants below

exposure limits.[1] A respirator may be necessary in situations with inadequate ventilation or

when dealing with dust or aerosols.
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Condition Recommended Respirator

Standard Laboratory Use
Use in a well-ventilated area or a chemical fume

hood.[1][6]

Inadequate Ventilation

A NIOSH/MSHA approved air-purifying

respirator with cartridges/filters approved for

pesticides should be used.[2]

Unknown Exposure Concentrations

A supplied-air respirator with a full facepiece

operated in a pressure-demand or other

positive-pressure mode is recommended.[10]

For increased protection, it can be used in

combination with an auxiliary self-contained

breathing apparatus.[10]

Exposure Limits

Agency Limit

OSHA 5 mg/m³ for an 8-hour workday.[11]

NIOSH 5 mg/m³ for a 10-hour workday.[11]

ACGIH
5 mg/m³ 8-hour Time-Weighted Average (TWA).

[6][12]

Experimental Protocols: Safe Handling and Disposal
Procedures
1. Preparation and Handling:

Ensure you are in a well-ventilated area, preferably within a chemical fume hood.[6]

Before handling, read and understand all safety precautions.[1]

Don the appropriate PPE as outlined in the tables above.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.cdms.net/ldat/mp3D6005.pdf
https://www.astate.edu/a/ehs/files/CS-013%20Atrazine%20SOP.pdf
https://labelsds.com/images/user_uploads/Atrazine%204L%20SDS%206-19-20.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0171.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0171.pdf
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=336&toxid=59
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=336&toxid=59
https://www.astate.edu/a/ehs/files/CS-013%20Atrazine%20SOP.pdf
https://www.scribd.com/document/333786275/Atrazine-97-98-Tech
https://www.astate.edu/a/ehs/files/CS-013%20Atrazine%20SOP.pdf
https://www.cdms.net/ldat/mp3D6005.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid breathing dust, mist, vapor, or spray.[1][5]

Wash hands and face thoroughly after handling and before eating, drinking, chewing gum,

using tobacco, or using the toilet.[1][8]

2. Spill and Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing.[9] Wash the affected area with

plenty of soap and water for at least 15-20 minutes.[2][9] If irritation persists, seek medical

attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][10] Remove contact lenses if present and

easy to do so.[1] Seek medical attention if irritation persists.[1]

Ingestion: Call a poison control center or doctor immediately for treatment advice.[1] Do not

induce vomiting unless instructed to do so by a medical professional.[1]

Inhalation: Move the person to fresh air.[8] If the person is not breathing, give artificial

respiration. Seek medical attention if symptoms occur.[13]

Spills: For small spills, absorb the material with an inert substance like sand or earth and

place it in a sealed container for disposal.[10] For larger spills, evacuate the area and

contact environmental health and safety personnel.[6]

3. Personal Protective Equipment (PPE) Removal and Hygiene:

Remove PPE immediately after handling the product.[1]

Wash the outside of gloves before removing them.[1][8]

As soon as possible, wash thoroughly and change into clean clothing.[1][8]

Keep and wash PPE separately from other laundry.[1]

4. Disposal Plan:
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Improper disposal of unused pesticides, spray mixtures, or rinsate is a violation of federal

law.[1]

Pesticide, spray mixture, or rinsate that cannot be used according to label instructions must

be disposed of according to federal, state, or local procedures.[1][8]

Contact your state's Pesticide or Environmental Control Agency, or the Hazardous Waste

representative at the nearest EPA Regional Office for proper disposal guidance.[1][8]

Dispose of product containers, waste containers, and residues according to local, state, and

federal health and environmental regulations.[1]
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Caption: Workflow for the safe handling of Atrazine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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